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Compound of Interest

Compound Name: N-(Diethylboryl)benzamide

Cat. No.: B126085 Get Quote

Disclaimer: This document provides a detailed overview of the physical properties of N,N-

Diethylbenzamide. No publicly available data could be located for "N-
(Diethylboryl)benzamide". It is possible that the compound name was intended to be N,N-

Diethylbenzamide, a compound with significant applications, including as an insect repellent.

This technical guide is intended for researchers, scientists, and professionals in drug

development, offering a concise yet comprehensive summary of the physical and chemical

characteristics of N,N-Diethylbenzamide.

Physical and Chemical Properties
N,N-Diethylbenzamide is a substituted amide of benzoic acid. Its physical state at room

temperature can be either a liquid or a low-melting solid[1]. It is characterized as a colorless oil

or a clear liquid that may have a white to yellow-green hue[1][2].

The following table summarizes the key quantitative physical data for N,N-Diethylbenzamide.
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Property Value Reference

Melting Point 28 - 32 °C [1]

38 - 40 °C [2]

Boiling Point 146 - 150 °C @ 15 mmHg [1]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[2]

Experimental Protocols
Detailed experimental methodologies for the synthesis of N,N-Diethylbenzamide are available

in the scientific literature. Below are summaries of two distinct synthetic routes.

A common method for the preparation of N,N-Diethylbenzamide involves the acylation of

diethylamine with benzoyl chloride.

Procedure:

A solution of diethylamine (2.5 g) and triethylamine (3.5 g) in methylene chloride (30 ml) is

prepared and cooled in an ice bath.

Benzoyl chloride (4.9 g) is added dropwise to the stirred solution.

After the addition is complete, the cooling bath is removed, and the mixture is stirred at

ambient temperature for 18 hours.

Insoluble materials are removed by filtration and washed with methylene chloride.

The combined filtrates are washed with water and brine, then dried.

The solvent is evaporated to yield a yellow oil, which is then purified by Kugelrohr distillation

to afford the colorless oil of N,N-Diethylbenzamide.

An alternative approach utilizes the Mitsunobu reaction, which allows for the formation of the

amide bond from a carboxylic acid and an amine.
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Procedure:

Triphenylphosphine (1.20 eq), diethylamine (1.20 eq), and the benzoic acid (1.00 eq) are

dissolved in toluene (0.2 M solution) at room temperature and stirred for 10 minutes.

Diisopropylazodicarboxylate (1.20 eq) is then added dropwise.

The reaction mixture is heated to reflux overnight (18 hours).

The reaction is then diluted with EtOAc and washed with 1 M NaOH and brine.

The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated in

vacuo.

The resulting residue is purified by flash column chromatography (EtOAc/hexanes 2:1) to

yield the desired benzamide.

Diagrams
The following diagram illustrates the key steps in the synthesis of N,N-Diethylbenzamide from

benzoyl chloride and diethylamine.
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Synthesis of N,N-Diethylbenzamide via Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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